Cas no 99357-97-8 (4-Carbamoyl-2-methylbenzoic acid)

4-Carbamoyl-2-methylbenzoic acid is a versatile organic compound with significant applications in pharmaceuticals and agrochemicals. It exhibits high purity and stability, making it ideal for research and development. Its unique structure and functional groups confer excellent reactivity, facilitating the synthesis of various biologically active compounds. This compound is also recognized for its compatibility with various synthetic methods, enhancing its utility in chemical synthesis.

4-Carbamoyl-2-methylbenzoic acid structure

99357-97-8 structure

Product Name:4-Carbamoyl-2-methylbenzoic acid

CAS No:99357-97-8

MF:C₉H₉NO₃

MW:179.172662496567

CID:2143688

PubChem ID:57748639

Update Time:2025-10-15

4-Carbamoyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-carbamoyl-2-methylbenzoic acid
- LGEPNRWKNPFLJQ-UHFFFAOYSA-N
- 4-(aminocarbonyl)-2-methylbenzoic acid
- EN300-379299
- 99357-97-8
- SCHEMBL2422954
- 4-carbamoyl-2-methylbenzoicacid
- F73593
- DB-367653
- 4-Carbamoyl-2-methylbenzoic acid
- Inchi： 1S/C9H9NO3/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H2,10,11)(H,12,13)
- InChI Key： LGEPNRWKNPFLJQ-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(C(N)=O)=CC=1C)=O

Computed Properties

Exact Mass: 179.058243149g/mol
Monoisotopic Mass: 179.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.4
XLogP3: 0.7

4-Carbamoyl-2-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-379299-0.05g	4-carbamoyl-2-methylbenzoic acid	99357-97-8		0.05g	$707.0	2023-05-30
Enamine	EN300-379299-0.1g	4-carbamoyl-2-methylbenzoic acid	99357-97-8		0.1g	$741.0	2023-05-30
Enamine	EN300-379299-0.25g	4-carbamoyl-2-methylbenzoic acid	99357-97-8		0.25g	$774.0	2023-05-30
Enamine	EN300-379299-0.5g	4-carbamoyl-2-methylbenzoic acid	99357-97-8		0.5g	$809.0	2023-05-30
Enamine	EN300-379299-1.0g	4-carbamoyl-2-methylbenzoic acid	99357-97-8		1g	$842.0	2023-05-30
Enamine	EN300-379299-2.5g	4-carbamoyl-2-methylbenzoic acid	99357-97-8		2.5g	$1650.0	2023-05-30
Enamine	EN300-379299-5.0g	4-carbamoyl-2-methylbenzoic acid	99357-97-8		5g	$2443.0	2023-05-30
Enamine	EN300-379299-10.0g	4-carbamoyl-2-methylbenzoic acid	99357-97-8		10g	$3622.0	2023-05-30
1PlusChem	1P01BIGF-100mg	4-CARBAMOYL-2-METHYLBENZOIC ACID	99357-97-8	95%	100mg	$75.00	2024-04-19
1PlusChem	1P01BIGF-250mg	4-CARBAMOYL-2-METHYLBENZOIC ACID	99357-97-8	95%	250mg	$168.00	2024-04-19